Cas no 2613385-98-9 (ethyl 2-(cyclopropylmethyl)aminoacetate hydrochloride)

• Product Name: ethyl 2-(cyclopropylmethyl)aminoacetate hydrochloride
• CAS No: 2613385-98-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• MDL: MFCD33551960
• CID: 5663118
• PubChem ID: 155943692
• Update Time: 2025-06-15

ethyl 2-(cyclopropylmethyl)aminoacetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2613385-98-9
• ethyl 2-[(cyclopropylmethyl)amino]acetate hydrochloride
• EN300-27738782
• ethyl 2-(cyclopropylmethyl)aminoacetate hydrochloride

• MDL： MFCD33551960
• Inchi： 1S/C8H15NO2.ClH/c1-2-11-8(10)6-9-5-7-3-4-7;/h7,9H,2-6H2,1H3;1H
• InChI Key： GCGQYTMXRPAQIT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CNCC1CC1)=O

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 2-(cyclopropylmethyl)aminoacetate hydrochloride

Introduction to Ethyl 2-(cyclopropylmethyl)aminoacetate Hydrochloride (CAS No. 2613385-98-9)

Ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With a CAS number of 2613385-98-9, this compound represents a fascinating blend of structural complexity and potential biological activity, making it a subject of intense study in academic and industrial settings.

The molecular structure of ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) features a chiral center, which is a key factor in its pharmacological properties. The presence of a cyclopropylmethyl group enhances the compound's stability and reactivity, making it an attractive candidate for further investigation in drug design and development. This structural feature is particularly noteworthy, as it allows for the exploration of novel pharmacophores that could lead to the discovery of new therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of amino acid derivatives due to their diverse biological activities. Ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) falls within this category, as it shares structural similarities with naturally occurring amino acids. These similarities have prompted researchers to investigate its potential role in enzyme inhibition, receptor binding, and other metabolic pathways. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable to various biochemical assays and high-throughput screening processes.

One of the most compelling aspects of ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) is its potential application in the development of novel antibiotics. The cyclopropylmethyl moiety has been shown to exhibit antimicrobial properties, which could be exploited to combat resistant bacterial strains. Furthermore, the compound's ability to interact with biological targets at the molecular level makes it a promising candidate for designing drugs that target specific pathogens without harming host cells.

The synthesis of ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to optimize the production process. These methods not only improve efficiency but also allow for the introduction of functional groups that enhance the compound's pharmacological properties.

In academic research, ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) has been used as a key intermediate in the synthesis of more complex molecules. Its versatility in chemical transformations makes it a valuable building block for drug discovery programs. Researchers have leveraged its structural features to develop novel analogs with enhanced bioavailability and reduced toxicity. These efforts have contributed significantly to our understanding of how structural modifications can influence pharmacological activity.

The pharmaceutical industry has also shown interest in ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) due to its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The compound's ability to modulate neurotransmitter systems has led to investigations into its use as an analgesic agent. Additionally, its interactions with enzymes such as cytochrome P450 have been studied to assess its metabolic stability and potential for drug-drug interactions.

The environmental impact of ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) has also been a topic of interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles have been applied to develop processes that utilize renewable resources and energy-efficient methods. These initiatives align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, ethyl 2-(cyclopropylmethylaminoacetate hydrochloride) (CAS No. 2613385-98-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for drug discovery and innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.